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Compound of Interest

Compound Name:
TRIS(TRIMETHYLSILYLMETHYL)PHOSP

HINE

Cat. No.: B096055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup, protocols, and data for

reactions involving tris(trimethylsilylmethyl)phosphine, P(CH₂SiMe₃)₃, a sterically demanding phosphine

ligand used in coordination chemistry and organometallic synthesis.

Overview of Tris(trimethylsilylmethyl)phosphine
Tris(trimethylsilylmethyl)phosphine, often abbreviated as siphos, is a bulky electron-rich phosphine ligand.

Its large steric profile, resulting from the three trimethylsilylmethyl groups, influences the coordination number

and geometry of its metal complexes, often leading to the formation of coordinatively unsaturated species that

can exhibit unique reactivity. This ligand is a valuable tool in the synthesis of a wide array of transition metal

complexes.

Synthesis of Tris(trimethylsilylmethyl)phosphine Metal
Complexes
The synthesis of metal complexes with tris(trimethylsilylmethyl)phosphine typically involves the reaction of

the phosphine with a suitable metal precursor, such as a metal halide or a metal carbonyl complex. The

reactions are generally carried out under an inert atmosphere using standard Schlenk line or glovebox

techniques due to the air sensitivity of some of the reactants and products.

Experimental Workflow for Metal Complex Synthesis
The general workflow for the synthesis of tris(trimethylsilylmethyl)phosphine metal complexes is outlined

below.
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Caption: General experimental workflow for the synthesis of tris(trimethylsilylmethyl)phosphine metal

complexes.

Detailed Experimental Protocols
The following protocols are based on established literature procedures for the synthesis of various metal

complexes of tris(trimethylsilylmethyl)phosphine.

Synthesis of trans-
Carbonylchlorobis{tris(trimethylsilylmethyl)phosphine}rhodium(I),
trans-[RhCl(CO)(P(CH₂SiMe₃)₃)₂]
Materials:

Rhodium(III) chloride hydrate (RhCl₃·xH₂O)

Tris(trimethylsilylmethyl)phosphine (P(CH₂SiMe₃)₃)

Ethanol (anhydrous)

Carbon monoxide (CO) gas

Procedure:

A solution of rhodium(III) chloride hydrate in hot ethanol is prepared.

A stream of carbon monoxide is passed through the solution, which is then heated at reflux.

A solution of tris(trimethylsilylmethyl)phosphine in ethanol is added dropwise to the refluxing rhodium

solution.

The reaction mixture is refluxed for an additional period.

Upon cooling, the product crystallizes from the solution.

The crystals are collected by filtration, washed with ethanol, and dried in vacuo.

Synthesis of
Dichlorobis{tris(trimethylsilylmethyl)phosphine}palladium(II),
[PdCl₂(P(CH₂SiMe₃)₃)₂]
Materials:
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Palladium(II) chloride (PdCl₂)

Tris(trimethylsilylmethyl)phosphine (P(CH₂SiMe₃)₃)

Benzene (anhydrous)

Procedure:

Palladium(II) chloride is suspended in benzene.

A solution of tris(trimethylsilylmethyl)phosphine in benzene is added to the suspension.

The reaction mixture is stirred at room temperature until the palladium chloride has completely reacted.

The resulting solution is filtered to remove any unreacted starting material.

The solvent is removed in vacuo to yield the crude product.

The product is purified by recrystallization from a suitable solvent system (e.g., benzene/hexane).

Quantitative Data Summary
The following tables summarize key quantitative data for representative tris(trimethylsilylmethyl)phosphine
metal complexes.

Table 1: Synthesis and Physical Properties of Tris(trimethylsilylmethyl)phosphine Metal Complexes

Complex
Metal
Precursor

Solvent Yield (%) Color
Melting Point
(°C)

trans-[RhCl(CO)

(P(CH₂SiMe₃)₃)₂

]

RhCl₃·xH₂O Ethanol - Yellow 205-207

[PdCl₂(P(CH₂Si

Me₃)₃)₂]
PdCl₂ Benzene - Yellow 228-230 (dec.)

[PtCl₂(P(CH₂SiM

e₃)₃)₂]
K₂PtCl₄ Ethanol - Colorless 260 (dec.)

[AuCl(P(CH₂SiM

e₃)₃)]
HAuCl₄·aq Ethanol - Colorless 175-177

Data extracted from literature; yields were not explicitly stated in the primary reference.
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Table 2: Spectroscopic Data for Tris(trimethylsilylmethyl)phosphine Metal Complexes

Complex ³¹P NMR (δ, ppm) ¹H NMR (δ, ppm, CH₂) IR (ν(CO), cm⁻¹)

trans-[RhCl(CO)

(P(CH₂SiMe₃)₃)₂]
14.8 (d, J(RhP) 125 Hz) 1.33 (d, J(HP) 8 Hz) 1965

[PdCl₂(P(CH₂SiMe₃)₃)₂] 18.2 (s) 1.63 (s) -

[PtCl₂(P(CH₂SiMe₃)₃)₂]
-1.8 (s, with Pt satellites,

J(PtP) 2440 Hz)
1.70 (d, J(HP) 10 Hz) -

[AuCl(P(CH₂SiMe₃)₃)] 26.9 (s) 1.57 (d, J(HP) 9 Hz) -

Logical Relationship of Reactants and Products
The formation of various metal complexes from a common metal precursor can be visualized as a branching

reaction pathway.
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Caption: Logical relationship of reactants to products in the synthesis of tris(trimethylsilylmethyl)phosphine
metal complexes.

Safety Precautions
Tris(trimethylsilylmethyl)phosphine and its metal complexes should be handled under an inert

atmosphere (e.g., argon or nitrogen) as they may be air- and moisture-sensitive.

Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be

worn at all times.
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Reactions should be performed in a well-ventilated fume hood.

Consult the Safety Data Sheets (SDS) for all chemicals before use.

These application notes and protocols provide a foundation for researchers to explore the chemistry of

tris(trimethylsilylmethyl)phosphine. The detailed methodologies and data can serve as a starting point for

the synthesis of novel metal complexes and the investigation of their catalytic and other properties.

To cite this document: BenchChem. [Application Notes and Protocols for Reactions of
Tris(trimethylsilylmethyl)phosphine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096055#experimental-setup-for-tris-trimethylsilylmethyl-phosphine-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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